Cas no 2196016-59-6 (1-(4-Pyrimidin-4-ylpiperidin-1-yl)prop-2-en-1-one)

• Product Name: 1-(4-Pyrimidin-4-ylpiperidin-1-yl)prop-2-en-1-one
• CAS No: 2196016-59-6
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5410870
• PubChem ID: 132317439
• Update Time: 2025-05-21

1-(4-Pyrimidin-4-ylpiperidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS034007357
• EN300-6702186
• 2196016-59-6
• 1-(4-Pyrimidin-4-ylpiperidin-1-yl)prop-2-en-1-one
• Z3488540451
• 1-[4-(pyrimidin-4-yl)piperidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C12H15N3O/c1-2-12(16)15-7-4-10(5-8-15)11-3-6-13-9-14-11/h2-3,6,9-10H,1,4-5,7-8H2
• InChI Key： AMWCVZGURHLFFO-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCC(C2C=CN=CN=2)CC1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.1Ų

Additional information on 1-(4-Pyrimidin-4-ylpiperidin-1-yl)prop-2-en-1-one

Professional Introduction to Compound with CAS No. 2196016-59-6 and Product Name: 1-(4-Pyrimidin-4-ylpiperidin-1-yl)prop-2-en-1-one

The compound identified by the CAS number 2196016-59-6 and the product name 1-(4-Pyrimidin-4-ylpiperidin-1-yl)prop-2-en-1-one represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel therapeutic agents. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this compound incorporates a pyrimidine core linked to a piperidine moiety, which is further connected to an α,β-unsaturated carbonyl group. Such a configuration is strategically designed to interact with biological targets in a highly specific manner, making it a promising candidate for further exploration in drug discovery.

In recent years, the integration of pyrimidine and piperidine scaffolds into pharmacophores has been extensively studied for their ability to modulate various biological pathways. The pyrimidine ring, known for its presence in numerous bioactive molecules such as nucleoside analogs and antiviral agents, provides a robust scaffold for structural diversity. Meanwhile, the piperidine moiety is recognized for its role in enhancing solubility and improving metabolic stability, which are critical factors in drug development. The combination of these two heterocycles in 1-(4-Pyrimidin-4-ylpiperidin-1-yl)prop-2-en-1-one not only leverages the individual strengths of each component but also introduces new possibilities for molecular interactions.

The α,β-unsaturated carbonyl group present in the structure of this compound serves as an important pharmacophoric element. This functional group is known to exhibit versatile reactivity, enabling interactions with biological targets through hydrogen bonding, π-stacking, and electrostatic interactions. Furthermore, the presence of this group can facilitate further derivatization, allowing chemists to fine-tune the properties of the molecule for specific applications. The dual functionality provided by the pyrimidine-piperidine core and the α,β-unsaturated carbonyl group makes this compound a valuable tool for medicinal chemists seeking to develop innovative therapeutic strategies.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies have indicated that 1-(4-Pyrimidin-4-ylpiperidin-1-yl)prop-2-en-1-one may exhibit binding affinity to certain enzymes and receptors implicated in diseases such as cancer and inflammation. These computational findings align well with experimental data from related compounds, suggesting that this molecule could be a potent modulator of relevant biological pathways. The potential therapeutic applications of this compound are further supported by its favorable pharmacokinetic profile, as predicted by physicochemical property calculations.

The synthesis of 1-(4-Pyrimidin-4-ylpiperidin-1-yl)prop-2-en-1-one represents a testament to the progress in synthetic methodologies within organic chemistry. The multi-step synthesis involves key transformations such as cross-coupling reactions, cyclization processes, and functional group manipulations. Each step is meticulously designed to construct the desired framework while maintaining high yields and purity. The synthetic route also emphasizes sustainability, incorporating greener solvents and catalytic systems where possible. This approach not only ensures the scalability of production but also aligns with the growing emphasis on environmentally conscious chemical synthesis.

In parallel with its synthetic achievements, 1-(4-Pyrimidin-4-ylpiperidin-1-ylo propenone) has been subjected to preliminary biological evaluation. Initial assays have revealed promising activity against certain enzymatic targets, warranting further investigation into its mechanism of action. The specificity observed in these assays suggests that this compound may serve as a lead molecule for developing targeted therapies with reduced side effects. Additionally, its structural features offer opportunities for optimization through structure-based drug design approaches, allowing researchers to fine-tune its potency and selectivity.

The integration of machine learning techniques has further accelerated the process of identifying potential drug candidates like 1-(4-Pyrimidin -4 - ylpiperidin - 1 - yl)prop - 2 - en - 1 - one. By leveraging large datasets and advanced algorithms, researchers can predict biological activity with greater accuracy and efficiency. These computational tools have already been instrumental in identifying promising analogs based on structural similarity analysis and virtual screening campaigns. Such high-throughput approaches complement traditional experimental methods by providing rapid insights into the potential utility of novel compounds.

The future prospects for CAS No 2196016 - 59 - 6 and its derivatives are exciting and multifaceted. Ongoing research aims to elucidate its full spectrum of biological activities through comprehensive profiling in various cellular and animal models. Furthermore, efforts are underway to optimize its pharmacokinetic properties through structural modifications based on empirical data and computational predictions. Collaborative initiatives between academia and industry are expected to drive innovation further by combining expertise in synthetic chemistry with clinical development strategies.

The significance of heterocyclic compounds like pyrimidine-piperidine derivatives cannot be overstated in modern drug discovery. Their unique structural features offer unparalleled flexibility in designing molecules that can interact with diverse biological targets. As our understanding of disease mechanisms evolves at an unprecedented pace,CAS No 2196016 - 59 - 6, along with related compounds,is poised to play an instrumental role in shaping next-generation therapeutics across multiple therapeutic areas including oncology,neurodegenerative diseases,and inflammatory disorders,among others.